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Compound of Interest

Compound Name: Fingolimod Impurity 13

CAS No.: 882691-14-7

Cat. No.: B601845 Get Quote

Executive Summary: Immediate Directives
Do NOT dispose of Fingolimod Impurity 13 down the drain or in general trash.[1] Do NOT mix

with oxidizing acids (nitric/perchloric) due to potential exothermic reaction with the amine

moiety.

Fingolimod Impurity 13 (Ethyl 2-amino-2-(hydroxymethyl)-4-(4-octylphenyl)butanoate) is a

structural analog of the immunosuppressant Fingolimod (Gilenya).[1] It must be managed as a

High Potency Active Pharmaceutical Ingredient (HPAPI) byproduct.

The Golden Rule: All waste containing >0.1% of this impurity must be segregated for High-

Temperature Incineration (>1000°C).[1]

Technical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its mechanism. Impurity 13 is not merely

"chemical waste"; it is a bioactive ester capable of modulating the sphingosine-1-phosphate

(S1P) receptor pathway.[1]

Chemical Identity
Common Name: Fingolimod Impurity 13[1][2][3][4]

Chemical Name: Ethyl 2-amino-2-(hydroxymethyl)-4-(4-octylphenyl)butanoate[1]
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CAS Number: 882691-14-7[1][2][3]

Molecular Formula: C21H35NO3[1][3]

Molecular Weight: 349.51 g/mol [1]

Bioactive Hazard Context
Fingolimod works by sequestering lymphocytes in lymph nodes.[1][5] Impurity 13 shares the

core lipophilic tail and amino-polar head group structure.[1]

Toxicological Assumption: Treat as an OEB 4/5 Compound (Occupational Exposure Band).

[1]

Primary Risks: Lymphopenia (immune suppression), bradycardia (heart rate reduction), and

reproductive toxicity.

Environmental Persistence: The octylphenyl tail confers high lipophilicity (LogP > 4),

meaning it will bioaccumulate in aquatic environments if sewered.

The "Self-Validating" Containment System
A self-validating system ensures that if one barrier fails, the failure is immediately visible and

contained. We do not rely on "being careful"; we rely on engineering controls.[1]

Protocol: Double-Containment Strategy
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Component Specification Scientific Rationale

Primary Container
High-Density Polyethylene

(HDPE) or Amber Glass

Chemical resistance to the

ester; amber glass prevents

UV degradation which could

form unknown secondary

impurities.[1]

Secondary Containment
Clear Polyethylene Zip-Lock

Bag (min.[1] 4 mil thickness)

"Clear" allows visual inspection

of the primary container

without exposure. If the bag is

cloudy/wet, the primary has

failed.

Labeling
GHS "Health Hazard" &

"Environmentally Hazardous"

Clearly communicates the

biological risk (CMR:

Carcinogenic, Mutagenic,

Reprotoxic) to downstream

waste handlers.

Solvent Waste
Segregated Halogenated vs.

Non-Halogenated

Impurity 13 is often dissolved

in DCM or Methanol.[1] Keep

streams separate to lower

incineration costs, but both go

to destruction.

Step-by-Step Disposal Workflow
This workflow is designed to meet strict environmental compliance (RCRA guidelines for non-

listed but hazardous pharmaceuticals) and minimize personnel exposure.

A. Solid Waste (Powder, Contaminated PPE)
Collection: Place weighing boats, gloves, and wipes directly into a transparent, sealable

biohazard bag.

Deactivation (Surface): Wipe down the work area with 10% Sodium Hypochlorite (Bleach)

followed by 70% Ethanol.[1]
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Why? Bleach oxidizes the amine group, reducing biological activity. Ethanol removes the

lipophilic residue.

Sealing: Twist and tape the bag neck (Gooseneck seal) or heat seal.[1]

Binning: Deposit into a Blue or Black Pharmaceutical Waste Bin (destined for incineration).

Never use Red Sharps bins unless the facility specifically incinerates red bins (many only

autoclave, which does NOT destroy this molecule).

B. Liquid Waste (Mother Liquors, HPLC Effluent)
Segregation: Do not mix with aqueous acidic waste.[1]

Container: Use a dedicated carboy labeled "Cytotoxic/High Potency Waste - Destructive

Incineration Only."[1]

Scavenging (Optional): For large aqueous volumes containing trace impurity, pass through

an Activated Carbon Filter.[1] The carbon must then be disposed of as solid high-potency

waste (See A).[1]

C. Final Destruction
Method: Rotary Kiln Incineration.[1]

Requirement: Temperature must exceed 1000°C (1832°F) with a residence time of >2

seconds to break the stable phenyl-octyl chain.[1]

Emergency Spill Response (Decontamination)
If Impurity 13 is spilled (>10mg solid or >5mL solution):

Evacuate & PPE: Clear the area. Don double nitrile gloves, Tyvek sleeves, and an N95 or

P100 respirator.

Containment: Ring the spill with absorbent pads.[1]

Chemical Deactivation (The "Two-Step"):
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Step 1: Apply 10% Bleach (Sodium Hypochlorite) and allow 10 minutes contact time.[1]

Logic: Oxidative attack on the primary amine.[1]

Step 2: Clean residue with Surfactant/Detergent.[1] Logic: The lipophilic tail of Impurity 13

adheres to surfaces; bleach alone will not lift it.[1]

Disposal: All cleanup materials go into the Incineration Bin.

Visual Decision Logic (DOT Diagram)
The following diagram illustrates the critical decision points for disposing of Fingolimod
Impurity 13 to ensure zero environmental release.
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Waste Identified:
Fingolimod Impurity 13

(CAS 882691-14-7)

Determine Physical State

Solid Waste
(Powder, Wipes, PPE)

Liquid Waste
(Solvents, HPLC Stream)

Double Bag in
Clear 4-mil Polyethylene

Collect in Dedicated
HPAPI Solvent Carboy

Label: 'High Potency - Incinerate Only'

FORBIDDEN:
Sewer / Autoclave / Landfill

Avoid

FINAL DISPOSAL:
Rotary Kiln Incineration

(>1000°C)

Click to download full resolution via product page

Caption: Decision matrix for segregating Impurity 13 waste streams to ensure destruction via

high-temperature incineration.

References
Simson Pharma. (2024).[1] Fingolimod Impurity 13 Chemical Profile and Structure (CAS

882691-14-7).[1][2][3] Retrieved from

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b601845?utm_src=pdf-body-img
https://www.bocsci.com/im-fingolimod-and-impurities-list-927.html
https://www.benchchem.com/product/b601845?utm_src=pdf-body
https://www.bocsci.com/im-fingolimod-and-impurities-list-927.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB84798880.htm
https://www.klivon.com/product/882691-14-7--fingolimod-impurity-13--21466
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. Environmental Protection Agency (EPA). (2019).[1] Management Standards for

Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.[6]

(Final Rule). Retrieved from

National Institutes of Health (NIH). (2010).[1] Sphingosine 1-Phosphate Receptor Modulators

and Drug Discovery.[1][7][8] (Review of Fingolimod Mechanism). Retrieved from

ChemicalBook. (2024).[1] Fingolimod Impurity 13 Product Properties and Safety Data.[1]

Retrieved from

Occupational Safety and Health Administration (OSHA). (2016).[1] Controlling Occupational

Exposure to Hazardous Drugs.[1] (Guidance on HPAPI Handling). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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